Cas no 62674-12-8 (3,4-dichloro-2(5H)-Furanone)

• Product Name: 3,4-dichloro-2(5H)-Furanone
• CAS No: 62674-12-8
• MF: C₄H₂Cl₂O₂
• MW: 152.96347951889
• CID: 957158
• PubChem ID: 151973
• Update Time: 2025-05-21

3,4-dichloro-2(5H)-Furanone Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-2(5H)-Furanone
• 2,3-Dichlor-4-hydroxy-cis-crotonsaeure-lacton
• 2,3-dichloro-4-hydroxy-cis-crotonic acid-lactone
• 3,4-dichloro-5H-furan-2-one
• 3,4-Dichlorofuran-2(5H)-one
• AC1L47F2
• ACMC-1B7HS
• CCRIS 3696
• CTK5B5546
• NSC167993
• SureCN5467848
• 62674-12-8
• 3,4-dichloro-2H-furan-5-one
• HS-7926
• AKOS006281417
• SCHEMBL5467848
• DB-356598
• DTXSID00211730
• ULWRZZDLLPNFEW-UHFFFAOYSA-N
• InChI=1/C4H2Cl2O2/c5-2-1-8-4(7)3(2)6/h1H
• CS-0253606
• EN300-6475359
• MFCD02751908
• NSC 167993
• NSC-167993
• 3,4-dichloro-2,5-dihydrofuran-2-one
• Z1198160971
• 3,4-Dichloro-2(5H)-furanone, 97%
• 2,3-Dichloro-2-buten-4-olide
• G90005

• Inchi： 1S/C4H2Cl2O2/c5-2-1-8-4(7)3(2)6/h1H2
• InChI Key： ULWRZZDLLPNFEW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC1)Cl

Computed Properties

• Exact Mass: 151.94326
• Monoisotopic Mass: 151.9431847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Flash Point: >110℃
• PSA: 26.3

3,4-dichloro-2(5H)-Furanone Security Information

• Hazard Category Code： 36-43
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on 3,4-dichloro-2(5H)-Furanone

3,4-Dichloro-2(5H)-Furanone: A Comprehensive Overview

3,4-Dichloro-2(5H)-furanone, also known by its CAS number 62674-12-8, is a significant compound in the field of organic chemistry. This compound belongs to the class of chlorinated furanones, which have garnered considerable attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of 3,4-dichloro-2(5H)-furanone consists of a five-membered ring with two chlorine atoms attached at the 3 and 4 positions, along with a ketone group at the 2 position. This unique arrangement imparts distinctive chemical and physical properties to the compound.

Recent studies have highlighted the potential of 3,4-dichloro-2(5H)-furanone as a precursor for synthesizing bioactive molecules. For instance, researchers have explored its role in the development of antifungal agents and insecticides. The compound's ability to undergo various transformations, such as nucleophilic additions and cyclizations, makes it an invaluable building block in organic synthesis.

The physical properties of 3,4-dichloro-2(5H)-furanone are well-documented. It exists as a crystalline solid at room temperature with a melting point of approximately 105°C and a boiling point around 180°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents like dichloromethane and ethyl acetate. These properties make it suitable for use in various industrial processes that require precise control over solubility and thermal stability.

From a chemical standpoint, 3,4-dichloro-2(5H)-furanone demonstrates moderate stability under normal conditions. However, it can undergo degradation when exposed to strong acids or bases, particularly at elevated temperatures. Recent research has focused on optimizing reaction conditions to enhance the compound's stability during synthesis and storage.

The synthesis of 3,4-dichloro-2(5H)-furanone typically involves multi-step processes that begin with chlorination reactions followed by cyclization steps. One common approach involves the chlorination of furan derivatives using chlorine gas or other chlorinating agents under controlled conditions. The resulting intermediates are then subjected to oxidation or condensation reactions to form the final product.

Despite its widespread use in research and industry, 3,4-dichloro-2(5H)-furanone requires careful handling due to its potential hazards. Prolonged exposure can cause skin irritation and respiratory issues; therefore, appropriate personal protective equipment should be used during handling and storage.

In conclusion, 3,4-dichloro-2(5H)-furanone (CAS No. 62674-12-8) is a versatile compound with significant implications in modern chemistry. Its unique properties and wide range of applications make it an essential component in various research and industrial settings.